Cas no 646058-54-0 (Benz[a]anthracen-3-amine)
Benz[a]anthracen-3-amine structure
Product Name:Benz[a]anthracen-3-amine
CAS No:646058-54-0
MF:C18H13N
MW:243.302524328232
CID:421607
PubChem ID:60042381
Update Time:2025-04-19
Benz[a]anthracen-3-amine Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]anthracen-3-amine
- benzo[a]anthracen-3-amine
- 646058-54-0
- SCHEMBL5012451
- TETRAPHEN-3-AMINE
- DTXSID30733531
-
- Inchi: 1S/C18H13N/c19-16-7-8-17-15(10-16)6-5-14-9-12-3-1-2-4-13(12)11-18(14)17/h1-11H,19H2
- InChI Key: ILYMSWPTJXADLD-UHFFFAOYSA-N
- SMILES: NC1C=CC2=C(C=1)C=CC1=CC3C=CC=CC=3C=C21
Computed Properties
- Exact Mass: 243.10489
- Monoisotopic Mass: 243.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
Benz[a]anthracen-3-amine Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
646058-54-0 (Benz[a]anthracen-3-amine) Related Products
- 2243-62-1(naphthalene-1,5-diamine)
- 1606-67-3(1-Aminopyrene)
- 613-13-8(2-Aminoanthracene)
- 14923-84-3(1,6-Pyrenediamine)
- 3366-65-2(Phenanthren-2-amine)
- 1892-54-2(Phenanthren-3-amine)
- 947-73-9(9-Aminophenanthrene)
- 91-59-8(naphthalen-2-amine)
- 17075-03-5(4-Aminopyrene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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